BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical properties of 3-Chloropropyl phenyl
sulfide: boiling point, density

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3-Chloropropyl! phenyl sulfide

Cat. No.: B1594226

An In-depth Technical Guide to the Physical Properties of 3-Chloropropyl Phenyl Sulfide

Introduction to 3-Chloropropyl Phenyl Sulfide

3-Chloropropyl phenyl sulfide, with the CAS Registry Number 4911-65-3, is a colorless liquid
characterized by a strong sulfurous odor.[1] Its molecular formula is CoH11CIS, and it has a
molecular weight of 186.70 g/mol .[1][2][3] This compound serves as a crucial reagent and
building block in various chemical syntheses.[1] It is frequently utilized as a starting material in
the production of pharmaceuticals, agrochemicals, and other fine chemicals.[1] Given its role in
these precise applications, a thorough understanding of its physical properties is essential for
researchers and chemical engineers in process development, reaction monitoring, and quality
control. This guide provides a detailed examination of two of its core physical properties: boiling
point and density.

Core Physical Properties

The fundamental physical characteristics of 3-Chloropropyl phenyl sulfide are summarized
below. These values are critical for handling, purification, and reaction setup.

Physical Property Value Conditions
Boiling Point 115-119 °C at 3 mmHg (3 torr)

) Not Specified (likely at 20-
Density 1.13 g/mL

25°C)
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Data sourced from Guidechem[1] and Amadis Chemical[4].

In-Depth Analysis of Physical Properties
Boiling Point

The boiling point of 3-Chloropropyl phenyl sulfide is reported as 115-119 °C at a reduced
pressure of 3 torr (or 3 mm Hg).[1][4] The measurement of a boiling point under vacuum is a
critical piece of data, indicating that the compound is likely susceptible to decomposition or
oxidation at its atmospheric boiling point. High molecular weight organic compounds,
particularly those containing functional groups like sulfides, may not be stable at the higher
temperatures required to boil them under atmospheric pressure (760 mmHg). Therefore,
vacuum distillation is the preferred method for both purification and the accurate determination
of the boiling point for such substances.[5] The boiling point is the temperature at which the
vapor pressure of the liquid equals the surrounding pressure.[6][7] By reducing the ambient
pressure, the temperature required to reach this equilibrium is significantly lowered, thus
preserving the integrity of the compound.

Density

The density of 3-Chloropropyl phenyl sulfide is listed as 1.13 g/mL.[1] Density is an intrinsic
physical property defined as the mass of a substance per unit volume.[8] For liquids, density is
typically measured in grams per milliliter (g/mL) or grams per cubic centimeter (g/cm3), which
are equivalent. This property is sensitive to temperature; an increase in temperature generally
causes a decrease in density due to the expansion of the liquid. While the specific temperature
for this measurement is not provided in the source, such data for organic liquids is
conventionally reported at standard ambient temperature (around 20-25 °C). The density is a
useful parameter for identity confirmation, purity assessment, and for calculations in process
scale-up, such as converting mass to volume for reaction charging.[5]

Experimental Determination Protocols

The following protocols outline the standard laboratory procedures for determining the boiling
point and density of a liquid compound like 3-Chloropropyl phenyl sulfide. These methods
are designed to ensure accuracy and reproducibility.
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Protocol 1: Boiling Point Determination via Vacuum
Distillation

This method is essential for heat-sensitive compounds and provides the boiling point at a
specified reduced pressure.

Methodology:
o Apparatus Assembly:

o Assemble a simple distillation apparatus using a round-bottom flask, a distillation head
with a port for a thermometer, a condenser, and a receiving flask. Ensure all glassware is
dry.

o Place a magnetic stir bar or a few boiling chips in the round-bottom flask to ensure smooth
boiling.[9]

o Connect the vacuum takeoff adapter on the distillation apparatus to a vacuum pump via a
thick-walled vacuum hose. A cold trap should be placed between the apparatus and the
pump to protect the pump from corrosive vapors.

o Insert a thermometer through the distillation head, ensuring the top of the thermometer
bulb is level with the bottom of the side-arm leading to the condenser. This placement is
critical for accurately measuring the temperature of the vapor that is in equilibrium with the
liquid.[9]

o Sample Preparation & Distillation:

o Charge the round-bottom flask with 5-10 mL of 3-Chloropropyl phenyl sulfide. Do not fill
the flask more than two-thirds full.

o Begin circulating cold water through the condenser.

o Turn on the vacuum pump and allow the pressure within the system to stabilize. Record
the stable pressure reading from the manometer.

e Heating and Data Collection:
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o Gently heat the flask using a heating mantle.

o Observe the sample for the onset of boiling. As the liquid distills, the vapor will rise and
condense in the condenser, with the distillate being collected in the receiving flask.

o Record the temperature at which a steady distillation rate is achieved and the temperature
reading on the thermometer remains constant. This stable temperature is the boiling point
of the liquid at the recorded pressure.[5]

e Shutdown:

o Once the measurement is complete, remove the heat source and allow the apparatus to
cool to room temperature.

o Slowly and carefully vent the system to return it to atmospheric pressure before turning off
the vacuum pump.

Protocol 2: Density Determination using a Graduated
Cylinder and Analytical Balance

This is a straightforward method for determining the density of a liquid.[8][10]
Methodology:
» Mass Measurement of Empty Cylinder:

o Take a clean, dry 10 mL or 25 mL graduated cylinder.

o Place it on an analytical balance and tare the balance to zero, or record the mass of the
empty cylinder.

e Volume Measurement of Liquid:

o Carefully add a specific volume of 3-Chloropropyl phenyl sulfide to the graduated
cylinder, for example, 10.0 mL.

o Read the volume from the bottom of the meniscus with your eye level to the liquid surface
to avoid parallax error.[10]
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» Mass Measurement of Liquid and Cylinder:

o Place the graduated cylinder containing the liquid onto the analytical balance and record
the total mass.

e Calculation:

o Calculate the mass of the liquid by subtracting the mass of the empty cylinder from the
total mass.

o Calculate the density using the formula: Density (p) = Mass (m) / Volume (V).
o Record the ambient temperature at which the measurement was performed.

Experimental Workflow Visualization

The following diagram illustrates the logical flow for the characterization of the physical
properties of 3-Chloropropyl phenyl sulfide.
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Caption: Workflow for determining the boiling point and density of a liquid sample.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Page loading... [wap.guidechem.com]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1594226?utm_src=pdf-body-img
https://www.benchchem.com/product/b1594226?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/dictionary/en/4911-65-3.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

2. 3-Chloropropyl phenyl sulfide | C9H11CIS | CID 269606 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 3-Chloropropyl phenyl sulfide, 97% | Fisher Scientific [fishersci.ca]

4. 3-Chloropropyl phenyl sulfide,4911-65-3-Amadis Chemical [amadischem.com]

5. vernier.com [vernier.com]

6. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]

7. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

8. akbis.gantep.edu.tr [akbis.gantep.edu.tr]
9. chem.libretexts.org [chem.libretexts.org]
10. embibe.com [embibe.com]

To cite this document: BenchChem. [Physical properties of 3-Chloropropyl phenyl sulfide:
boiling point, density]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594226#physical-properties-of-3-chloropropyl-
phenyl-sulfide-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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